Cas no 20038-12-4 (4-Bromo-2-methyl-1-butene)

• Product Name: 4-Bromo-2-methyl-1-butene
• CAS No: 20038-12-4
• MF: C₅H₉Br
• MW: 149.028960943222
• MDL: MFCD11848510
• CID: 1007020
• PubChem ID: 549585
• Update Time: 2025-10-17

4-Bromo-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylbut-1-ene
• 4-Bromo-2-methyl-1-butene
• 1-Bromo-3-methyl-3-butene
• 2-Methyl-4-bromo-1-butene
• 3-Methyl-3-butenyl bromide
• 4-Bromo-2-methyl-but-1-ene
• DB-367470
• EN300-210685
• MFCD11848510
• 4-bromo2-methyl butene
• 1-Butene, 4-bromo-2-methyl-
• 4-bromo-2-methyl butene
• Isopentenyl bromide
• 20038-12-4
• 4-Bromo-2-methyl-1-butene #
• AMY7022
• Q63408982
• 4-Bromo-2-methylbut-1-ene, 99%
• AS-41351
• DTXSID00338517
• SCHEMBL670117
• AKOS016002841
• A850326
• SB35154
• 1-Bromo-3-methyl-3-butene; 2-Methyl-4-bromo-1-butene; 3-Methyl-3-butenyl Bromide;

• MDL： MFCD11848510
• Inchi： 1S/C5H9Br/c1-5(2)3-4-6/h1,3-4H2,2H3
• InChI Key： IZMWJUPSQXIVDN-UHFFFAOYSA-N
• SMILES： BrCCC(=C)C

Computed Properties

• Exact Mass: 147.98877
• Monoisotopic Mass: 147.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.250
• Melting Point: -106.7°C (estimate)
• Boiling Point: 125 ºC
• Flash Point: 26 ºC
• Refractive Index: 1.4600
• PSA: 0
• LogP: 2.34750
• Vapor Pressure: 14.9±0.2 mmHg at 25°C

4-Bromo-2-methyl-1-butene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)